(3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone

• IUPAC Name: (3,5-difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C14H13F2N3O3/c15-10-5-9(6-11(16)12(10)20)14(21)19-3-1-8(2-4-19)13-17-7-22-18-13/h5-8,20H,1-4H2
• InChI Key: OYSYHYSPHPBQPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NOC=N2)C(=O)C3=CC(=C(C(=C3)F)O)F
• Molecular Formula: C14H13F2N3O3
• Molecular Weight: 309.27 g/mol

Description

(3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone, also known as DPOP, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPOP is a piperidinyl methanone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone is not fully understood. However, it has been reported to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and transcription. (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has also been shown to induce DNA damage, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
(3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has been reported to exhibit various biochemical and physiological effects. It has been shown to increase the levels of reactive oxygen species (ROS) and induce oxidative stress in cancer cells. (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has also been reported to inhibit the activity of NF-κB, a transcription factor that is involved in inflammation and cancer. Furthermore, (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has been shown to modulate the expression of various genes involved in cell cycle regulation and apoptosis.

Advantages and Limitations for Lab Experiments

(3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has several advantages for lab experiments. It is a potent and selective inhibitor of topoisomerase II, making it a valuable tool for studying the role of this enzyme in DNA replication and transcription. (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has also been shown to exhibit antitumor activity against various cancer cell lines, making it a potential candidate for the development of anticancer drugs. However, (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has some limitations for lab experiments. It is not water-soluble, making it difficult to administer in vivo. Furthermore, (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has not been extensively studied for its pharmacokinetic and pharmacodynamic properties.

Future Directions

There are several future directions for the study of (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone. One potential direction is the development of water-soluble derivatives of (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone that can be administered in vivo. Another direction is the investigation of the pharmacokinetic and pharmacodynamic properties of (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone. Furthermore, the role of (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone in modulating the immune system and its potential applications in immunotherapy should be explored. Finally, the development of (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone-based anticancer drugs with improved efficacy and safety profiles is a promising direction for future research.
Conclusion:
In conclusion, (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone, or (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone, is a promising compound with potential applications in scientific research. (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has been shown to exhibit potent antitumor activity, anti-inflammatory and analgesic effects, and modulate the expression of various genes involved in cell cycle regulation and apoptosis. However, further research is needed to fully understand the mechanism of action, pharmacokinetic and pharmacodynamic properties, and potential applications of (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone.

Synthesis Methods

(3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has been synthesized using various methods, including the reaction of 3,5-difluoro-4-hydroxybenzaldehyde with 4-(1,2,4-oxadiazol-3-yl)piperidine in the presence of a base. Another method involves the reaction of 3,5-difluoro-4-hydroxyacetophenone with 4-(1,2,4-oxadiazol-3-yl)piperidine in the presence of a base. Both methods have been reported to yield (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone in good yields.

Scientific Research Applications

(3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has been extensively studied for its potential applications in scientific research. It has been reported to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells. (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has also been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models. Furthermore, (3,5-Difluoro-4-hydroxyphenyl)-[4-(1,2,4-oxadiazol-3-yl)piperidin-1-yl]methanone has been reported to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases.